Cas no 888214-21-9 (2-Bromo-1-iodo-3-methylbenzene)

2-Bromo-1-iodo-3-methylbenzene structure
888214-21-9 structure
Product Name:2-Bromo-1-iodo-3-methylbenzene
CAS No:888214-21-9
MF:C7H6BrI
MW:296.931013584137
MDL:MFCD11977389
CID:706890
PubChem ID:50998158
Update Time:2024-10-26

2-Bromo-1-iodo-3-methylbenzene Chemical and Physical Properties

Names and Identifiers

    • Benzene,2-bromo-1-iodo-3-methyl-
    • 2-Bromo-1-iodo-3-methylbenzene
    • 2-Bromo-3-iodotoluene
    • KEGQEFDADWTVBG-UHFFFAOYSA-N
    • AS03370
    • 2-bromanyl-1-iodanyl-3-methyl-benzene
    • AK172621
    • A842949
    • 2-Bromo-1-iodo-3-methylbenzene (ACI)
    • DTXSID80679253
    • EN300-379043
    • AKOS015835168
    • CS-D0263
    • AS-46280
    • SCHEMBL2227474
    • SY078067
    • CL9287
    • MFCD11977389
    • 888214-21-9
    • MDL: MFCD11977389
    • Inchi: 1S/C7H6BrI/c1-5-3-2-4-6(9)7(5)8/h2-4H,1H3
    • InChI Key: KEGQEFDADWTVBG-UHFFFAOYSA-N
    • SMILES: BrC1C(C)=CC=CC=1I

Computed Properties

  • Exact Mass: 295.87
  • Monoisotopic Mass: 295.87
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 94.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0
  • XLogP3: 3.6

2-Bromo-1-iodo-3-methylbenzene Pricemore >>

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2-Bromo-1-iodo-3-methylbenzene Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Dimethyl sulfoxide ,  Water ;  2 h, 50 °C; cooled
1.2 Reagents: Sodium nitrite ;  1 h, cooled
1.3 Reagents: Sodium iodide ;  1 h, rt
1.4 Reagents: Sodium bisulfite Solvents: Water ;  rt
Reference
Design, Synthesis, and Evaluation of o-(Biphenyl-3-ylmethoxy)nitrophenyl Derivatives as PD-1/PD-L1 Inhibitors with Potent Anticancer Efficacy In Vivo
OuYang, Yiqiang; Gao, Jian; Zhao, Lei; Lu, Junfeng; Zhong, Haiqing; et al, Journal of Medicinal Chemistry, 2021, 64(11), 7646-7666

Production Method 2

Reaction Conditions
1.1 Reagents: Sodium nitrite ,  Hydrochloric acid Solvents: Water ;  0 °C; 20 min, 0 °C
1.2 Reagents: Potassium iodide Solvents: Water ;  0 °C; 60 min, 0 °C
1.3 Reagents: Sodium bicarbonate ,  Sodium thiosulfate Solvents: Water ;  0 °C
Reference
Gold(I)-Catalyzed Cascade Cyclization Reactions of Allenynes for the Synthesis of Fused Cyclopropanes and Acenaphthenes
Ikeuchi, Takaya; Inuki, Shinsuke ; Oishi, Shinya ; Ohno, Hiroaki, Angewandte Chemie, 2019, 58(23), 7792-7796

Production Method 3

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Acetonitrile ;  0 °C; 5 min, 0 °C
1.2 Reagents: NanO 2 ;  0 °C; 20 min, 0 °C
1.3 Reagents: Potassium iodide Catalysts: Cuprous iodide ;  0 °C; 4 h, rt
1.4 Reagents: Sodium thiosulfate ;  rt
Reference
Molecular hybridization used to design and synthesize neo-tanshinlactone derivatives as PD-1/PD-L1 inhibitors
Zhang, Menghan; Liu, Jianmin; Wang, Yue; Wang, Ping; Morris-Natschke, Susan; et al, Bioorganic & Medicinal Chemistry, 2022, 54,

Production Method 4

Reaction Conditions
1.1 Reagents: Sodium nitrite ,  Hydrochloric acid Solvents: Water ;  30 min, 0 °C
1.2 Reagents: Potassium iodide Solvents: Water ;  3 h, 60 °C
1.3 Reagents: Sodium thiosulfate Solvents: Water
Reference
Enantioselective Synthesis of 6/5-Spirosilafluorenes by Asymmetric Ring Expansion of 4/5-Spirosilafluorenes with Alkynes
Chen, Hua; Zhang, Haixia; Du, Huimin; Kuang, Yuzhong; Pang, Qinjiao; et al, Organic Letters, 2023, 25(9), 1558-1563

Production Method 5

Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Water ;  0 °C
1.2 Reagents: Sodium nitrate Solvents: Water ;  30 min, 0 °C; 1 h, 0 °C
1.3 Reagents: Potassium iodide Solvents: Water ;  1 h, rt
1.4 Reagents: Sodium thiosulfate Solvents: Water ;  rt
Reference
Di-bromo-Based Small-Molecule Inhibitors of the PD-1/PD-L1 Immune Checkpoint
Konieczny, Magdalena ; Musielak, Bogdan ; Kocik, Justyna ; Skalniak, Lukasz ; Sala, Dominik ; et al, Journal of Medicinal Chemistry, 2020, 63(19), 11271-11285

Production Method 6

Reaction Conditions
1.1 Reagents: Silica ,  Bromine Solvents: Chloroform ;  rt
1.2 Reagents: Sodium nitrite ,  Sulfuric acid Solvents: Water ;  10 °C
1.3 Reagents: Potassium iodide ;  10 °C; 10 °C → 80 °C
Reference
Synthesis of 1-(2-ethynyl-6-methylphenyl)- and 1-(2-ethynyl-6-methoxyphenyl)-naphthalene and their cyclization
Storch, Jan; Cermak, Jan; Karban, Jindrich, Tetrahedron Letters, 2007, 48(38), 6814-6816

Production Method 7

Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Catalysts: Methylium, triphenyl-, tetrafluoroborate(1-) (1:1) Solvents: Acetonitrile ,  Dichloromethane ;  rt
1.2 Reagents: Water
Reference
Carbocation Catalyzed Bromination of Alkyl Arenes, a Chemoselective sp3 vs. sp2 C-H functionalization.
Ni, Shengjun; El Remaily, Mahmoud Abd El Aleem Ali Ali; Franzen, Johan, Advanced Synthesis & Catalysis, 2018, 360(21), 4197-4204

2-Bromo-1-iodo-3-methylbenzene Raw materials

2-Bromo-1-iodo-3-methylbenzene Preparation Products

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